Cas no 2228707-56-8 (tert-butyl 2-(2-sulfanylethyl)morpholine-4-carboxylate)

• Product Name: tert-butyl 2-(2-sulfanylethyl)morpholine-4-carboxylate
• CAS No: 2228707-56-8
• MF: C₁₁H₂₁NO₃S
• MW: 247.354342222214
• CID: 5943475
• PubChem ID: 165971910
• Update Time: 2025-05-23

tert-butyl 2-(2-sulfanylethyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-sulfanylethyl)morpholine-4-carboxylate
• EN300-1880879
• 2228707-56-8

• Inchi： 1S/C11H21NO3S/c1-11(2,3)15-10(13)12-5-6-14-9(8-12)4-7-16/h9,16H,4-8H2,1-3H3
• InChI Key： TWMBSOQXCGYJCD-UHFFFAOYSA-N
• SMILES： SCCC1CN(C(=O)OC(C)(C)C)CCO1

Computed Properties

• Exact Mass: 247.12421471g/mol
• Monoisotopic Mass: 247.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 39.8Ų

Additional information on tert-butyl 2-(2-sulfanylethyl)morpholine-4-carboxylate

Terbutyl 2-(2-Sulfanylethyl)Morpholine-4-Carboxylate: A Comprehensive Overview

Terbutyl 2-(2-sulfanylethyl)morpholine-4-carboxylate, also known by its CAS number CAS No. 2228707-56-8, is a complex organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a morpholine ring with a sulfanyl group and a tert-butyl ester moiety. The morpholine ring, a six-membered heterocyclic structure containing an oxygen atom, serves as the core of the molecule, while the sulfanyl group (-S-) introduces additional reactivity and functionality.

The synthesis of tert-butyl 2-(2-sulfanylethyl)morpholine-4-carboxylate involves a series of carefully designed reactions that ensure the formation of the desired product with high purity and yield. Recent advancements in synthetic methodologies have enabled researchers to optimize the reaction conditions, such as temperature, pressure, and catalyst selection, to enhance the efficiency of the synthesis process. For instance, studies have shown that the use of specific transition metal catalysts can significantly accelerate the coupling reactions involved in the formation of this compound.

The chemical properties of CAS No. 2228707-56-8 are heavily influenced by its functional groups. The morpholine ring contributes to the compound's ability to act as a nucleophile in various reactions, while the sulfanyl group enhances its reactivity towards electrophilic species. Additionally, the tert-butyl ester moiety provides steric protection during certain reaction steps, making it easier to manipulate other parts of the molecule without unwanted side reactions.

In terms of applications, tert-butyl 2-(2-sulfanylethyl)morpholine-4-carboxylate has found significant use in drug discovery and development. Its unique structure allows it to serve as a building block for constructing bioactive molecules with potential therapeutic applications. Recent research has focused on its role in modulating cellular pathways associated with inflammation and oxidative stress, making it a promising candidate for anti-inflammatory and antioxidant drug development.

Beyond pharmaceutical applications, this compound has also been explored in materials science for its potential use in creating advanced polymers and coatings. The sulfanyl group's ability to undergo sulfur-based cross-linking reactions makes it an attractive component for developing high-performance materials with enhanced mechanical and thermal properties.

Recent studies have further highlighted the importance of CAS No. 2228707-56-8 in green chemistry initiatives. Researchers have demonstrated that this compound can be synthesized using environmentally friendly methods, such as biocatalysis and solvent-free conditions, reducing its environmental footprint compared to traditional synthetic approaches.

In conclusion, tert-butyl 2-(2-sulfanylethyl)morpholine-4-carboxylate, or CAS No. 2228707-56-8, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in modern chemical research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in advancing scientific knowledge and technological innovation.